6,7-Diphenyl-3,4,4a,5,8,8a-hexahydronaphthalen-1(2H)-one
Cat. No. B8634985
M. Wt: 302.4 g/mol
InChI Key: BCTZBZSMFXFAGG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07183445B2
Procedure details
A mixture of 2,3-diphenyl-1,3-butadiene (2.772 g, 13.44 mmol) and cyclohex-2-enone (1 eq.) was refluxed in toluene (26 mL) for 48 h. The reaction mixture was then concentrated and purified on SiO2 (20% ethyl acetate/hexane) to yield 6,7-diphenyl-3,4,4a,5,8,8a-hexahydro-2H-naphthalen-1-one.
Identifiers
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REACTION_CXSMILES
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[C:1]1([C:7]([C:9]([C:11]2[CH:16]=[CH:15][CH:14]=[CH:13][CH:12]=2)=[CH2:10])=[CH2:8])[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[C:17]1(=[O:23])[CH2:22][CH2:21][CH2:20][CH:19]=[CH:18]1>C1(C)C=CC=CC=1>[C:1]1([C:7]2[CH2:8][CH:21]3[CH:22]([CH2:10][C:9]=2[C:11]2[CH:12]=[CH:13][CH:14]=[CH:15][CH:16]=2)[C:17](=[O:23])[CH2:18][CH2:19][CH2:20]3)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1
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Inputs
Step One
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Name
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Quantity
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2.772 g
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Type
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reactant
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Smiles
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C1(=CC=CC=C1)C(=C)C(=C)C1=CC=CC=C1
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1(C=CCCC1)=O
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Step Two
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Name
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Quantity
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26 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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The reaction mixture was then concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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purified on SiO2 (20% ethyl acetate/hexane)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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C1(=CC=CC=C1)C=1CC2CCCC(C2CC1C1=CC=CC=C1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
